Cas no 20188-65-2 (D-Glucitol,1-C-1H-benzimidazol-2-yl-, (S)- (9CI))

D-Glucitol,1-C-1H-benzimidazol-2-yl-, (S)- (9CI) structure
20188-65-2 structure
Product Name:D-Glucitol,1-C-1H-benzimidazol-2-yl-, (S)- (9CI)
CAS No:20188-65-2
MF:C13H18N2O6
MW:298.291823863983
CID:286985
PubChem ID:244838
Update Time:2025-04-19

D-Glucitol,1-C-1H-benzimidazol-2-yl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • D-Glucitol,1-C-1H-benzimidazol-2-yl-, (S)- (9CI)
    • 1-(1H-benzimidazol-2-yl)hexane-1,2,3,4,5,6-hexol
    • (1'S)-(E)-3-methyl-5-(2,2,3-trimethylcyclopent-3-en-1-yl)pent-4-en-2-ol
    • (1S)-1-(1H-Benzimidazol-2-yl)-D-glucit
    • 3-Methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)-4-penten-2-ol
    • 3-Methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)pent-4-en-2-ol
    • 4-Penten-2-ol, 3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)-
    • AC1O5NCG
    • EINECS 267-140-4
    • NSC351517
    • NSC-73485
    • 1-C-1H-Benzimidazol-2-ylhexitol
    • 51030-48-9
    • 7596-30-7
    • NSC403351
    • AKOS024332459
    • NSC406950
    • C13H18N2O6
    • 1-C-(1H-benzimidazol-2-yl)hexitol
    • 2-(1,2,3,4,5,6-HEXAHYDROXYHEXYL)-BENZIMIDAZOLE
    • 20188-65-2
    • 860188-56-3
    • NCIOpen2_002381
    • NSC-403351
    • NSC73485
    • 1-(1H-Benzo[d]imidazol-2-yl)hexane-1,2,3,4,5,6-hexaol
    • NSC-406950
    • NSC-351517
    • DTXSID90942248
    • Inchi: 1S/C13H18N2O6/c16-5-8(17)9(18)10(19)11(20)12(21)13-14-6-3-1-2-4-7(6)15-13/h1-4,8-12,16-21H,5H2,(H,14,15)
    • InChI Key: CYKWATZSCQBYBA-UHFFFAOYSA-N
    • SMILES: OC(C(C(CO)O)O)C(C(C1=NC2C=CC=CC=2N1)O)O

Computed Properties

  • Exact Mass: 298.11654
  • Monoisotopic Mass: 298.11648630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 150Ų

Experimental Properties

  • PSA: 150.06
  • LogP: -1.96780

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